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Compound of Interest

Compound Name: Astin C

Cat. No.: B2457220 Get Quote

For Research Use Only. Not for use in humans, or for therapeutic or diagnostic applications.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Astin C. The following procedures are based on

standard laboratory safety protocols for handling potent, research-grade chemical compounds.

Users should always consult the official Safety Data Sheet (SDS) provided by the supplier for

the most comprehensive safety information.

Chemical and Physical Properties of Astin C
The following table summarizes the key physical and chemical properties of Astin C, a

cyclopeptide with anti-inflammatory and anti-cancer activities.[1][2][3][4][5][6]
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Property Value

CAS Number 148057-23-2

Molecular Formula C₂₅H₃₃Cl₂N₅O₆

Molecular Weight 570.47 g/mol [5][6]

Appearance Off-white to yellow powder/solid[1][4]

Purity >98%

Solubility
Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl Acetate, Acetone[2][6]

Storage (Powder) Store at -20°C for up to 2 years.[3]

Storage (Stock Solution)

Store in aliquots at -80°C for up to 6 months or

-20°C for up to 1 month. Avoid repeated freeze-

thaw cycles.[3][4][7]

Operational Plan: Safe Handling of Astin C
Adherence to the following step-by-step procedures is mandatory to ensure personnel safety

and prevent contamination.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Verification: Confirm that the product name and CAS number on the label match the order.

Storage: Immediately transfer the compound to a designated, locked storage unit at -20°C.

The storage location should be clearly labeled as containing potent compounds.

Personal Protective Equipment (PPE)
A risk assessment is crucial to determine the appropriate PPE.[8][9] The minimum required

PPE for handling Astin C in powdered form and in solution is outlined below.
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Operation Required Personal Protective Equipment

Handling Powder (e.g., weighing, aliquoting)

- Disposable Nitrile Gloves (double-gloving

recommended) - Laboratory Coat - Safety

Goggles with side shields - Face Shield - N95

Respirator (or higher)

Handling Solutions
- Disposable Nitrile Gloves - Laboratory Coat -

Safety Goggles

Preparation of Stock Solutions
Due to the powdered nature of Astin C, all initial handling, including weighing and preparation

of the stock solution, must be conducted within a certified chemical fume hood or a powder

containment hood to prevent inhalation of airborne particles.[10]

Pre-weighing: Pre-label all vials and tubes.

Weighing: Use an analytical balance inside the fume hood. Use anti-static weigh boats to

minimize powder dispersal.[10]

Dissolving: Add the appropriate solvent (e.g., DMSO) to the vial containing the weighed

Astin C powder.[2][6] Cap the vial securely and vortex until the powder is completely

dissolved.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots to avoid repeated

freeze-thaw cycles.[7]

Labeling: Clearly label each aliquot with the compound name, concentration, date, and

solvent.

Storage: Store the aliquots at -80°C.[7]

Disposal Plan
All waste generated from handling Astin C must be treated as hazardous chemical waste and

disposed of according to institutional and local regulations.[11][12][13][14][15]
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Solid Waste:

Contaminated PPE (gloves, lab coats, etc.), weigh boats, and other disposable materials

should be collected in a dedicated, sealed, and clearly labeled hazardous waste bag.

Liquid Waste:

Unused or contaminated solutions of Astin C should be collected in a designated, sealed,

and clearly labeled hazardous waste container.

Do not pour Astin C solutions down the drain.[13]

Sharps Waste:

Needles, syringes, or any other contaminated sharps must be disposed of in a designated

sharps container.

Safe Handling Workflow
The following diagram illustrates the key stages of safely handling Astin C, from receipt to

disposal.
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Caption: Workflow for the safe handling of Astin C from receipt to disposal.
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Experimental Protocol: In Vitro cGAS-STING
Inhibition Assay
Astin C is known to inhibit the cGAS-STING signaling pathway.[2][3][7] The following is a

generalized protocol for assessing the inhibitory effect of Astin C on this pathway in a cell-

based assay.

Objective: To determine the IC₅₀ of Astin C on dsDNA-induced interferon-β (IFN-β) production

in mouse embryonic fibroblasts (MEFs).

Materials:

Mouse Embryonic Fibroblasts (MEFs)

DMEM with 10% FBS and 1% Penicillin/Streptomycin

Astin C stock solution (e.g., 10 mM in DMSO)

dsDNA probe (e.g., 80 bp dsDNA)

Transfection reagent (e.g., jetPRIME®)

Opti-MEM

RNA extraction kit

cDNA synthesis kit

qPCR master mix

Primers for IFN-β and a housekeeping gene (e.g., GAPDH)

Procedure:

Cell Seeding:

Seed MEFs in a 24-well plate at a density that will result in 80-90% confluency on the day

of transfection.
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Incubate at 37°C and 5% CO₂ overnight.

Compound Treatment:

Prepare serial dilutions of Astin C in culture medium from the stock solution. Final

concentrations may range from 0.1 µM to 100 µM. Include a vehicle control (DMSO).

Replace the existing medium with the medium containing the different concentrations of

Astin C or vehicle.

Incubate for 3 hours.

dsDNA Transfection:

Prepare the dsDNA-transfection reagent complexes in Opti-MEM according to the

manufacturer's protocol.

Add the transfection complexes to the wells containing the cells and Astin C.

Incubate for 6 hours at 37°C and 5% CO₂.

RNA Extraction and qPCR:

After incubation, wash the cells with PBS and lyse them to extract total RNA using a

commercial kit.

Synthesize cDNA from the extracted RNA.

Perform qPCR using primers for IFN-β and the housekeeping gene to determine the

relative expression levels of IFN-β mRNA.

Data Analysis:

Normalize the IFN-β expression to the housekeeping gene.

Plot the percentage of inhibition of IFN-β expression against the log concentration of Astin
C.

Calculate the IC₅₀ value using a non-linear regression analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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